Cas no 67-16-3 (Thiamine disulfide)

Thiamine disulfide is a dimeric form of thiamine (vitamin B1), characterized by a disulfide bridge linking two thiamine molecules. This compound exhibits enhanced stability compared to thiamine hydrochloride, particularly under oxidative conditions, making it suitable for applications requiring prolonged shelf life or resistance to degradation. Its disulfide bond allows for controlled release of active thiamine upon reduction in biological systems, ensuring sustained bioavailability. Thiamine disulfide is utilized in pharmaceutical formulations, nutraceuticals, and research settings where oxidative stability and gradual thiamine release are advantageous. The compound retains the essential biochemical functions of thiamine, including coenzyme activity in carbohydrate metabolism, while offering improved handling and storage properties.

Thiamine disulfide structure

Product Name:Thiamine disulfide

CAS No:67-16-3

MF:C₂₄H₃₄N₈O₄S₂

MW:562.707961559296

MDL:MFCD00010427

CID:33855

PubChem ID:87576169

Update Time:2025-06-07

Thiamine disulfide Chemical and Physical Properties

Names and Identifiers

- thiamine disulfide
- Thiamine Disulfide Hydrate
- Thiamine Disulfide H
- Aneurine Disulfide Hydrate
- N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)formamide
- Formamide, N,N'-[dithiobis[2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-
- DSSTox_RID_81993
- DSSTox_CID_26890
- DSSTox_GSID_46890
- Tox21_112773
- N-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-N-[2-[[2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-(2-hydroxyethyl)prop-1-enyl]disulfanyl]-4-hydroxy-1-methyl-but-1-enyl]formamide
- N-[(4-amino
- N-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-N-[3-[[2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylam
- A835652
- Daiomin
- thiamindisulfid
- C24-H34-N8-O4-S2
- N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(E)-3-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]disulfanyl]-5-hydroxypent-2-en-2-yl]formamide
- N,N'-[dithiobis[2-(2-hydroxyethyl)-1-methylvinylen]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]formamid
- CS-0021600
- EINECS 200-644-4
- N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(E)-3-[(E)-2-[(4-amino-2-methylpyr
- InChI=1/C24H34N8O4S2/c1-15(31(13-35)11-19-9-27-17(3)29-23(19)25)21(5-7-33)37-38-22(6-8-34)16(2)32(14-36)12-20-10-28-18(4)30-24(20)26/h9-10,13-14,33-34H,5-8,11-12H2,1-4H3,(H2,25,27,29)(H2,26,28,30)/b21-15+,22-16+
- Formamide, N,N'-(dithiobis(2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)-
- N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methyl-2,1-ethenediyl)bis(N-(4-amino-2-methyl-5-pyrimidinyl)methyl))formamide
- CHEMBL1899728
- LS-69477
- NS00014362
- 1899166-52-9
- N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methylvinylene))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)formamide)
- 67-16-3
- C24H34N8O4S2
- N-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-N-[(E)-2-[[(E)-2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-(2-hydroxyethyl)prop-1-enyl]disulfanyl]-4-hydroxy-1-methyl-but-1-enyl]formamide;Thiamine disulfide
- N,N'-[dithiobis[2-(2-hydroxyethyl)-1-methylvinylene]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]formamide
- CHEBI:81715
- N-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-N-[(E)-2-[[(E)-2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-(2-hydroxyethyl)prop-1-enyl]disulfanyl]-4-hydroxy-1-methyl-but-1-enyl]formamide
- GFEGEDUIIYDMOX-YHARCJFQSA-N
- Q27155577
- TDS
- GFEGEDUIIYDMOX-YHARCJFQSA-
- NCGC00181294-01
- Algoneurina
- HY-B2224
- tiamine disulfide
- N,N'-(Disulfanediylbis(5-hydroxypent-2-ene-3,2-diyl))bis(N-((4-amino-2-methylpyrimidin-5-yl)methyl)formamide)
- Thiamine disulfide (Standard)
- HY-B2224R
- Thiamine disulfide
- MDL： MFCD00010427
- Inchi： 1S/C24H34N8O4S2/c1-15(31(13-35)11-19-9-27-17(3)29-23(19)25)21(5-7-33)37-38-22(6-8-34)16(2)32(14-36)12-20-10-28-18(4)30-24(20)26/h9-10,13-14,33-34H,5-8,11-12H2,1-4H3,(H2,25,27,29)(H2,26,28,30)/b21-15+,22-16+
- InChI Key： GFEGEDUIIYDMOX-YHARCJFQSA-N
- SMILES： S(/C(/CCO)=C(\C)/N(C=O)CC1=CN=C(C)N=C1N)S/C(/CCO)=C(\C)/N(C=O)CC1=CN=C(C)N=C1N

Computed Properties

Exact Mass: 562.21400
Monoisotopic Mass: 562.214
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 38
Rotatable Bond Count: 13
Complexity: 767
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: -0.5
Topological Polar Surface Area: 235

Experimental Properties

Color/Form: Uncertain
Density: 1.1966 (rough estimate)
Melting Point: 173-176°C
Boiling Point: 886.1 °C at 760 mmHg
Flash Point: 489.7 °C
Refractive Index: 1.7400 (estimate)
PSA: 235.28000
LogP: 4.70820
Solubility: Uncertain
Merck: 9297

Thiamine disulfide Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
RTECS：LQ2715000
Storage Condition：Store long-term at 2-8°C

Thiamine disulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B2224-10mM*1mLinDMSO	Thiamine disulfide	67-16-3	95.44%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-B2224-500mg	Thiamine disulfide	67-16-3	98.05%	500mg	￥500	2024-04-18
TRC	T344278-250mg	Thiamine Disulfide	67-16-3		250mg	45.00	2021-07-16
TRC	T344278-500mg	Thiamine Disulfide	67-16-3		500mg	$58.00	2023-05-17
TRC	T344278-2.5g	Thiamine Disulfide	67-16-3		2.5g	$ 60.00	2022-06-02
Chemenu	CM165123-5g	Thiamine disulfide	67-16-3	97%	5g	$58	2023-01-02
Chemenu	CM165123-25g	Thiamine disulfide	67-16-3	97%	25g	$172	2023-01-02
Chemenu	CM165123-100g	Thiamine disulfide	67-16-3	97%	100g	$515	2023-01-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T0176-25g	Thiamine disulfide	67-16-3	98.0%(T)	25g	￥760.0	2022-06-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T20062-500 mg	Thiamine disulfide	67-16-3	99.18%	500MG	￥417.00	2022-04-26

Thiamine disulfide Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:67-16-3)Thiamine disulfide

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Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:67-16-3)二硫化硫胺

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Quantity:25KG,200KG,1000KG

Purity:99%

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3. A new approach toward the synthesis of 2,4-bis(fluoroalkyl)-substituted quinoline derivatives using fluoroalkyl amino reagent chemistry

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